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Compound of Interest

Compound Name: Norfloxacin-d8

Cat. No.: B565426

In-Depth Technical Guide: Norfloxacin-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on Norfloxacin-d8, a deuterated analog of
the broad-spectrum fluoroquinolone antibiotic, Norfloxacin. This stable isotope-labeled
compound is a critical tool for researchers and analytical scientists, primarily utilized as an
internal standard in quantitative bioanalytical studies, such as pharmacokinetic and metabolic
profiling.

Core Physicochemical Data

The fundamental properties of Norfloxacin-d8 are summarized below. This data is essential
for accurate weighing, solution preparation, and mass spectrometry settings.

Parameter Value Citations
CAS Number 1216601-32-9 [1][2][3]
Molecular Formula C16H10DsFN30s3 [11[415]
Molecular Weight 327.38 g/mol [1][41[6]
Alternate Molecular Weight 327.34 g/mol [51[7]
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Note: The minor discrepancy in molecular weight values likely arises from different calculation
methods or rounding conventions by various suppliers.

Application in Quantitative Analysis: Experimental
Protocol

Norfloxacin-d8 is most commonly employed as an internal standard (IS) in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) assays to ensure the accuracy and
precision of Norfloxacin quantification in complex biological matrices. The following is a
representative experimental protocol for the determination of Norfloxacin in human plasma.

Materials and Reagents

» Norfloxacin analytical standard

» Norfloxacin-d8 (internal standard)

e Human plasma (with anticoagulant, e.g., K2zEDTA)
o Acetonitrile (HPLC or LC-MS grade)

e Formic acid (LC-MS grade)

e Ultrapure water (18.2 MQ-cm)

¢ Microcentrifuge tubes

e Autosampler vials

Preparation of Standard and Quality Control Solutions

e Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Norfloxacin and
Norfloxacin-d8 in an appropriate solvent (e.g., methanol or a mixture of methanol and
methylene chloride) to create individual primary stock solutions.

o Working Standard Solutions: Prepare serial dilutions of the Norfloxacin primary stock solution
in a suitable solvent (e.g., 50:50 acetonitrile:water) to create a series of working standard
solutions for the calibration curve.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b565426?utm_src=pdf-body
https://www.benchchem.com/product/b565426?utm_src=pdf-body
https://www.benchchem.com/product/b565426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Internal Standard Working Solution: Dilute the Norfloxacin-d8 primary stock solution to a
fixed concentration (e.g., 100 ng/mL) to be used for spiking all samples.

Sample Preparation (Protein Precipitation)

e Aliquot 100 pL of plasma samples (calibration standards, quality controls, and unknown
samples) into 1.5 mL microcentrifuge tubes.

e Add 20 pL of the Internal Standard Working Solution (Norfloxacin-d8) to each tube and
vortex briefly.

e Add 300 pL of cold acetonitrile to each tube to precipitate plasma proteins.
» Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

o Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the
precipitated proteins.

Carefully transfer the supernatant to clean autosampler vials for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

¢ Liquid Chromatography System: A UHPLC system is recommended for optimal separation.

o Column: A C18 reversed-phase column (e.g., Waters Acquity BEH Cis, 2.1 x 50 mm, 1.7
pum) is suitable.

o Mobile Phase A: 0.1% Formic acid in water.
o Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient Elution: A linear gradient from a low to high percentage of Mobile Phase B is
employed to elute the analytes.

o Flow Rate: A typical flow rate is 0.4 mL/min.

o Injection Volume: 5-10 pL.
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e Mass Spectrometry System: A triple quadrupole mass spectrometer operating in Multiple
Reaction Monitoring (MRM) mode with an electrospray ionization (ESI) source in positive

mode.

o MRM Transitions: Specific precursor-to-product ion transitions for both Norfloxacin and
Norfloxacin-d8 must be optimized for maximum sensitivity and specificity.

» Norfloxacin (Analyte): e.g., m/z 320.1 - 276.1
» Norfloxacin-d8 (IS): e.g., m/z 328.2 - 284.2

o lon Source Parameters: Optimize parameters such as capillary voltage, source
temperature, and gas flows.

Data Analysis

 Integrate the peak areas for both the analyte (Norfloxacin) and the internal standard
(Norfloxacin-d8) for each injection.

o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Construct a calibration curve by plotting the peak area ratio against the nominal
concentration of the calibration standards using a weighted linear regression model.

o Determine the concentration of Norfloxacin in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualized Experimental Workflow

The following diagram illustrates the key steps in a typical bioanalytical workflow utilizing
Norfloxacin-d8 as an internal standard.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b565426?utm_src=pdf-body
https://www.benchchem.com/product/b565426?utm_src=pdf-body
https://www.benchchem.com/product/b565426?utm_src=pdf-body
https://www.benchchem.com/product/b565426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

‘ Sample Preparation

Plasma Sample
(Calibrator, QC, or Unknown)

v

Spike with Norfloxacin-d8 (IS)

v

Protein Precipitation
(e.g., with Acetonitrile)

v

Centrifugation

\ 4
Collect Supernatant

AN T J

‘ LC-MSIM‘; Analysis

Inject into UHPLC

v

Chromatographic Separation
(C18 Column)

\ 4
MS/MS Detection
(MRM Mode)
AN ! J

T
Data Pr%cessing

N

Peak Area Integration
(Analyte & IS)

Calculate Area Ratio
(Analyte / 1S)

Generate Calibration Curve

Quantify Unknown Samples

A /

Click to download full resolution via product page

Caption: Bioanalytical workflow for Norfloxacin quantification using Norfloxacin-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Review of Properties and Analytical Methods for the Determination of Norfloxacin -
PubMed [pubmed.nchbi.nlm.nih.gov]

o 2. Determination of ofloxacin, norfloxacin, and ciprofloxacin in sewage by selective solid-
phase extraction, liquid chromatography with fluorescence detection, and liquid
chromatography--tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

e 3. LC-MS/MS method for simultaneous quantification of ten antibiotics in human plasma for
routine therapeutic drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]

e 4. Norfloxacin-d8 - CAS - 70458-96-7 (non-d) | Axios Research [axios-research.com]
e 5. repositorio.unesp.br [repositorio.unesp.br]

¢ 6. Development of sensitive and reliable LC-MS/MS methods for the determination of three
fluoroquinolones in water and fish tissue samples and preliminary environmental risk
assessment of their presence in two rivers in northern Poland - PubMed
[pubmed.ncbi.nim.nih.gov]

o 7.researchgate.net [researchgate.net]

« To cite this document: BenchChem. [CAS number and molecular weight of Norfloxacin-d8].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565426#cas-number-and-molecular-weight-of-
norfloxacin-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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